![molecular formula C4H5ClO2 B041492 Allyl chloroformate CAS No. 2937-50-0](/img/structure/B41492.png)
Allyl chloroformate
Overview
Description
Allyl chloroformate, also known as this compound, is an organic compound with the formula CH2ClCO2CH2CH2. It is a colorless liquid that is used as a reagent in organic synthesis. This compound is a versatile reagent that can be used for a variety of purposes, including the synthesis of a wide range of compounds, the derivatization of molecules, and the preparation of carbonyl compounds. It is also used in biochemistry and medicinal chemistry as a coupling reagent.
Scientific Research Applications
Hydroxyl-protecting Function in Avermectin Derivatives Synthesis : Allyl chloroformate, synthesized using phosgene and allyl alcohol, is used in protecting the 5-OH hydroxyl group during the synthesis of avermectin derivatives (Gu Zhong-qiang, 2007).
Protecting Group for Phenolic Amino Acids : It acts as an allyloxycarbonyl protecting group for phenolic amino acids, enabling selective removal of the carbonate protecting group under mild conditions (A. Morley, 2000).
Solid-Phase Synthesis of Peptide Aminoalkylamides : An allyl linker, including this compound, is used for the solid-phase synthesis of peptide aminoalkylamides, allowing for stable attachment to primary and secondary amino groups (K. Kaljuste & A. Undén, 1996).
Reactive Polycarbonate Monoliths : Allyl groups in new polycarbonate monoliths provide a platform for chemical transformations, exhibiting high conversions and solvent resistance (Y. Xin et al., 2015).
Analgesic Activity : 1-allyl-3-(2-chlorobenzoyl) thiourea, a derivative, shows promising analgesic activity, suggesting potential for pain treatment drugs (Alvan F. Shalas et al., 2016).
Gas Phase Reactions : Allylic and benzyl chloroformates, including this compound, undergo SNi′ reactions and reversible allylic isomerisation in the gas phase (E. Lewis & K. Witte, 1968).
Sigmatropic Rearrangements of Thiono Chloroformates : Allyl alcohols can be converted into thiolo chloroformates at room temperature through rapid [3,3] sigmatropic rearrangements of thiono chloroformates (O. Zaim, 1999).
Safety and Hazards
Allyl chloroformate is a flammable liquid and vapor . It is toxic if swallowed and can cause severe skin burns and eye damage . It may cause respiratory irritation and is fatal if inhaled . It is recommended to use only outdoors or in a well-ventilated area and to wear protective gloves, clothing, and eye/face protection .
Mechanism of Action
Target of Action
Allyl chloroformate is a versatile organic compound that primarily targets the formation of allyl carbamates and allyl carbonates . It also plays a crucial role in the preparation of α-allyl carbonyls and α, β-unsaturated carbonyls .
Mode of Action
The compound interacts with its targets through a series of chemical reactions. For instance, it can be used to synthesize histones and their analogs . It also contributes to the formation of the Alloc-TL monomer (N-(allyloxy)carbonylhomocysteine thiolactone) from cyclic thioester (d,l-homocysteine thiolactonehydrochloride) .
Biochemical Pathways
It is known to be used inpeptide synthesis , indicating its involvement in protein-related biochemical pathways.
Pharmacokinetics
It’s important to note that the compound has avapor pressure of 3.67 psi at 20 °C , which may influence its absorption and distribution.
Result of Action
The primary result of this compound’s action is the synthesis of various organic compounds, including allyl carbamates , allyl carbonates , α-allyl carbonyls , and α, β-unsaturated carbonyls . These compounds have numerous applications in the field of organic chemistry.
Action Environment
The action of this compound can be influenced by environmental factors. For instance, it should be kept away from open flames, hot surfaces, and sources of ignition due to its flammability . Additionally, it should be handled with precautionary measures against static discharge . Contact with water liberates toxic gas , indicating that its stability and efficacy can be affected by the presence of water.
Biochemical Analysis
Biochemical Properties
It is known that chloroformates, the class of compounds to which Allyl chloroformate belongs, are used as reagents in organic chemistry . They convert polar compounds into less polar, more volatile derivatives, enabling the transformation of a large array of metabolites for analysis by gas chromatography/mass spectrometry .
Molecular Mechanism
Alkyl chloroformate esters, a group that includes this compound, are known to degrade to give the alkyl chloride, with retention of configuration . The reaction is proposed to proceed via a substitution nucleophilic internal mechanism .
Temporal Effects in Laboratory Settings
This compound has been shown to solvolyze by a bimolecular addition-elimination process via the formation of a tetrahedral intermediate . The rate of solvolysis increases with the increase in water content in mixtures with ethanol, methanol, acetone, and TFE .
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models have not been reported in the literature. Animal models are vital tools in preclinical research, allowing scientists to predict outcomes and understand complex biological processes .
Metabolic Pathways
Metabolomics, the study of small-molecule metabolites, could potentially be used to identify the metabolic pathways that this compound is involved in .
Transport and Distribution
It is known that chloroformates are soluble in organic solvents and hydrolyze in water .
properties
IUPAC Name |
prop-2-enyl carbonochloridate | |
---|---|---|
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClO2/c1-2-3-7-4(5)6/h2H,1,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAEWJEXPFKNBQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClO2 | |
Record name | ALLYL CHLOROCARBONATE | |
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DSSTOX Substance ID |
DTXSID2051972 | |
Record name | Allyl chloroformate | |
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Molecular Weight |
120.53 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Physical Description |
Allyl chlorocarbonate appears as a colorless liquid with a pungent odor. Flash point 88 °F. Corrosive to metals and tissue. Very toxic by inhalation, ingestion and/or skin contact. Vapors are heavier than air., Colorless liquid with pungent odor; [HSDB] | |
Record name | ALLYL CHLOROCARBONATE | |
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Record name | Allyl chloroformate | |
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Boiling Point |
235 °F at 760 mmHg (USCG, 1999), 109.5 °C | |
Record name | ALLYL CHLOROCARBONATE | |
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Record name | ALLYL CHLOROFORMATE | |
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Flash Point |
88 °F (USCG, 1999), 31 °C, 88 °F (31 °C) (Closed Cup), Flash point: 27.8 °C (Tag open cup), 31.1 °C (Tag closed cup) | |
Record name | ALLYL CHLOROCARBONATE | |
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Solubility |
Insoluble in water | |
Record name | ALLYL CHLOROFORMATE | |
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Density |
1.139 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.136 g/cu cm | |
Record name | ALLYL CHLOROCARBONATE | |
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Record name | ALLYL CHLOROFORMATE | |
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Vapor Density |
4.2 (Air = 1) | |
Record name | ALLYL CHLOROFORMATE | |
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Vapor Pressure |
20.0 [mmHg], 20 mm Hg at 25 °C | |
Record name | Allyl chloroformate | |
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Impurities |
Carbon dioxide, hydrogen chloride, phosgene, and alkyl chlorides; main impurities are corresponding carbonates /Chloroformic esters/ | |
Record name | ALLYL CHLOROFORMATE | |
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Color/Form |
Hygroscopic liquid, Colorless liquid | |
CAS RN |
2937-50-0 | |
Record name | ALLYL CHLOROCARBONATE | |
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Record name | Allyl chloroformate | |
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Record name | ALLYL CHLOROFORMATE | |
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Melting Point |
-112 °F (USCG, 1999), Freezing point: -112 °F = -80 °C = 193 K | |
Record name | ALLYL CHLOROCARBONATE | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of allyl chloroformate?
A1: this compound has the molecular formula C4H5ClO2 and a molecular weight of 120.53 g/mol.
Q2: What spectroscopic data is available for characterizing this compound?
A2: this compound can be characterized using techniques such as FTIR, 1H-NMR, and 13C-NMR. For instance, 1H-NMR analysis reveals characteristic peaks at δ 8.14 (s, 1H), 7.42 (t, J = 1.3 Hz, 1H), 7.05 (s, 1H), 6.00 (ddt, J = 16.4, 10.4, 6.0 Hz, 1H), 5.40 (m, 2H), 4.87 (dt, J = 6.0, 1.1 Hz, 2H) in CDCl3. []
Q3: How does this compound react with alcohols?
A3: this compound reacts readily with alcohols in the presence of a base to form the corresponding allyl carbonate esters. This reaction is often used to protect hydroxyl groups in organic synthesis. []
Q4: Can this compound be used to protect amines?
A4: Yes, this compound can also react with amines to form allyl carbamates. This reaction is typically performed in the presence of a base to neutralize the hydrochloric acid generated. []
Q5: What are the typical conditions for removing the allyloxycarbonyl (Alloc) protecting group?
A5: The Alloc group can be removed under mild conditions using a palladium(0) catalyst, such as tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4], in the presence of a nucleophile like morpholine or dimedone. [, , ]
Q6: How is this compound used in polymer synthesis?
A6: this compound is a valuable monomer for synthesizing various polymers. For example, it has been used to prepare poly(1,1-bis(ethoxycarbonyl)-2-vinyl cyclopropane-graft-dimethyl siloxane) copolymers using a macromonomer approach. []
Q7: Can polymers derived from this compound be used in dental applications?
A7: Research suggests that bis(2-(((allyloxy)carbonyl)oxy)ethyl) terephthalate (BACET), a monomer derived from this compound, shows promise as a potential substitute for Bis-GMA in heat-curing dental resin composites. This is due to BACET's high solubility in TEGDMA comonomer and its ability to yield resin formulations with comparable properties to Bis-GMA/TEGDMA mixtures. []
Q8: What are the advantages of using this compound-derived monomers in solid-state nuclear track detection (SSNTD)?
A8: Studies show that homo- and co-polymers of N-allyloxycarbonyl diethanolamine-bis(allylcarbonate), a novel monomer synthesized from diethanolamine and this compound, exhibit higher sensitivity towards alpha particles compared to the commercially available CR-39™ track detector. []
Q9: How can impurities like diethylene glycol bis(chloroformate) be detected in diethylene glycol bis(allyl carbonate) monomer?
A9: Gas chromatography (GC) can be employed to determine the presence of impurities like diethylene glycol bis(chloroformate) in diethylene glycol bis(allyl carbonate) monomer. []
Q10: How does the internal carbamate group in a C8 HPLC stationary phase modified with this compound affect its chromatographic properties?
A10: The introduction of an internal carbamate group through modification with this compound significantly reduces the retention of polar and basic compounds on the C8 HPLC stationary phase. This effect is attributed to the embedded carbamate group weakening the interaction between unbonded silanols and the analytes. []
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